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Compound of Interest

Compound Name: DL-3-phenyllactic Acid-d3

Cat. No.: B12360300 Get Quote

A Comprehensive Technical Guide to DL-3-
Phenyllactic Acid-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of DL-3-phenyllactic Acid-d3. It includes key quantitative data, detailed experimental

protocols, and visualizations of relevant biological pathways to support research and

development activities.

Core Physical and Chemical Properties
DL-3-phenyllactic Acid-d3 is the deuterated form of DL-3-phenyllactic acid, a natural

antimicrobial compound.[1] The incorporation of deuterium isotopes makes it a valuable tool in

metabolic research and as an internal standard in analytical studies.[1]

Table 1: General and Physical Properties of DL-3-
phenyllactic Acid-d3
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Property Value Reference(s)

Chemical Formula C₉H₇D₃O₃ [2][3]

Molecular Weight 169.19 g/mol [2][3]

CAS Number 490034-49-6 [2][3]

Unlabelled CAS Number 828-01-3 [2][4]

Appearance
White to off-white

solid/crystalline powder
[4][5]

Melting Point 87 - 90°C [3]

Boiling Point
~331.6°C at 760 mmHg

(unlabelled)
[6]

Purity >95% (HPLC) [2]

Storage Temperature -20°C [2][4]

Table 2: Solubility of DL-3-phenyllactic Acid and its
Deuterated Form

Solvent
Solubility (DL-3-
phenyllactic Acid-
d3)

Solubility (DL-3-
phenyllactic Acid)

Reference(s)

DMSO Slightly soluble
~3 mg/mL, 125

mg/mL (752.20 mM)
[3][4][7]

Methanol Slightly soluble Not specified [3]

Dimethylformamide Not specified ~12 mg/mL [4]

Water Not specified
33.33 mg/mL (200.57

mM) with sonication
[4]

PBS (pH 7.2) Not specified ~0.2 mg/mL [4]

Experimental Protocols
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Synthesis of Deuterated 3-Phenyllactic Acid
A representative method for the synthesis of isotopically labeled 3-phenyllactic acid involves

the diazotization of a deuterated phenylalanine precursor.[8]

Protocol:

Dissolve 1 gram of D,L-phenyl-d5-alanine-2,3,3-d3 in 20 mL of 0.5 M sulfuric acid.

Over a period of 5 minutes at room temperature, add 20 mL of a solution containing 1.2

grams of sodium nitrite.

Stir the reaction mixture overnight.

Extract the mixture with ethyl acetate.

Wash the ethyl acetate phase three times with 1 M HCl.

Evaporate the solvent.

Recrystallize the product from acetone.

Confirm the molecular weight using LC/MS.[8]

High-Performance Liquid Chromatography (HPLC)
Analysis
A validated HPLC method for the enantiomeric resolution of DL-3-phenyllactic acid has been

established.[9][10]

Protocol:

Column: Chiralcel OJ-H column (0.46 mm x 250 mm, 5 µm)[9][10]

Mobile Phase: Hexane and isopropanol (90:10) containing 0.1% trifluoroacetic acid[9][10]

Flow Rate: 0.5 mL/min[9][10]

Column Temperature: 25°C[9][10]
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Detection: UV at 261 nm[9][10]

Another method for general analysis is also available:

Column: Astec® CHIROBIOTIC® R Chiral HPLC Column (25 cm x 4.6 mm, 5 µm)

Mobile Phase: 0.1% ammonium acetate in methanol

Flow Rate: 1 mL/min

Column Temperature: 25°C

Detection: UV at 230 nm

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
LC-MS/MS provides a sensitive method for the quantification of 3-phenyllactic acid.[2][11]

Protocol:

LC System: Thermo Scientific Ultimate 3000 or equivalent[11]

Column: Hypersil Gold C18 (100 x 2.1 mm, 1.9 µm)[11]

Mobile Phase A: Water with 0.1% formic acid[11]

Mobile Phase B: Methanol[11]

Gradient: Start with 98% A for 2 min, change to 95% B over 13 min, hold for 3 min, then

return to 98% A.[11]

Flow Rate: 250 µL/min[11]

Ionization: Electrospray ionization (ESI) in negative mode[2][11]

Biological Pathways and Mechanisms
Antimicrobial Mechanism of Action
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3-Phenyllactic acid exhibits broad-spectrum antimicrobial activity by disrupting key cellular

structures and processes in bacteria.[12] The mechanism involves the breakdown of the cell

wall and membrane, leading to the leakage of intracellular components, and subsequent

interaction with and degradation of genomic DNA.[12]
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Caption: Antimicrobial action of 3-phenyllactic acid.

Metabolic Pathway from Phenylalanine
DL-3-phenyllactic acid is a metabolite of phenylalanine. In metabolic disorders such as

Phenylketonuria (PKU), the primary pathway for phenylalanine metabolism is deficient, leading

to the accumulation of phenylpyruvic acid, which is then converted to 3-phenyllactic acid.[13]

[14]
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Caption: Phenylalanine metabolism and 3-phenyllactic acid formation.

Auxin Signaling Pathway in Plants
Exogenously applied 3-phenyllactic acid can influence plant growth by being converted into

phenylacetic acid (PAA), a naturally occurring auxin.[1][2] PAA then participates in the auxin

signaling pathway, leading to changes in gene expression and promoting root growth.[2][15]
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Caption: Plant auxin signaling initiated by 3-phenyllactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12360300#physical-and-chemical-characteristics-of-
dl-3-phenyllactic-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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